Cas no 117121-81-0 (Ethyl acetate-d8)

• Product Name: Ethyl acetate-d8
• CAS No: 117121-81-0
• MF: C₄H₈O₂
• MW: 96.15
• MDL: MFCD00190440
• CID: 137979
• PubChem ID: 24874128
• Update Time: 2025-10-28

Ethyl acetate-d8 Chemical and Physical Properties

Names and Identifiers

• Acetic-2,2,2-d3 acid,ethyl-1,1,2,2,2-d5 ester
• Ethyl acetate-d8
• ETHYL-D5 ACETATE-D3
• ETHYL ACETATE (D8, 99.5%)
• ETHYL-D5 ACETATE-D3, 99.5 ATOM% D
• Ethyl acetate-d8 99.5 atom % D, 99% (CP)
• 1,1,2,2,2-pentadeuterioethyl 2,2,2-trideuterioacetate
• (1,1,2,2,2-?H?)ethyl (?H?)acetate
• DTXSID40584117
• AKOS015910572
• Ethyl-d5 Acetate-d3; Ethyl-?1,?1,?2,?2,?2-?d5 Ester Acetic-?2,?2,?2-?d3 Acid; Ethyl-d5 Ester Acetic-d3 Acid
• MFCD00190440
• ethyl acetate D8
• 117121-81-0
• Ethyl acetate-d8, 99.5 atom % D, 99% (CP)
• J-003508
• (~2~H_5_)Ethyl (~2~H_3_)acetate
• D99474
• Acetic-2,2,2-d3 acid, ethyl-1,1,2,2,2-d5 ester

• MDL： MFCD00190440
• Inchi： InChI=1S/C4H8O2/c1-3-6-4(2)5/h3H2,1-2H3/i1D3,2D3,3D2
• InChI Key： XEKOWRVHYACXOJ-AUOAYUKBSA-N
• SMILES： O=C(OC(C([2H])([2H])[2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 104.15276
• Monoisotopic Mass: 96.102643461g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 49.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.984 g/mL at 25 °C
• Melting Point: -84 °C (lit.)
• Boiling Point: 77 °C(lit.)
• Flash Point: Fahrenheit: 26.6 ° f
  Celsius: -3 ° c
  
• Refractive Index: n20/D 1.369(lit.)
• PSA: 26.3
• Solubility: Not determined
• Vapor Pressure: No data available

Ethyl acetate-d8 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H319-H336
• Warning Statement： P210-P233-P261-P280-P303+P361+P353-P370+P378
• Hazardous Material transportation number：UN1173 - class 3 - PG 2 - Ethyl acetate
• WGK Germany：1
• Hazard Category Code： 11-36-66-67
• Safety Instruction： 16-26-33
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S16-26-36/37/39
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Ethyl acetate-d8

Ethyl acetate-d8: Applications and Significance in Modern Chemical Research

Ethyl acetate-d8, a deuterated derivative of ethyl acetate with the CAS number 117121-81-0, has emerged as a crucial compound in various scientific and industrial applications. This compound, characterized by its high purity and stability, is widely utilized in analytical chemistry, pharmaceutical research, and material science. The introduction of deuterium atoms into the ethyl acetate molecule enhances its suitability for specific applications, particularly in nuclear magnetic resonance (NMR) spectroscopy, where it serves as an internal standard or solvent.

The unique properties of Ethyl acetate-d8 make it an indispensable tool in the laboratory. Its deuterated form minimizes interference from protiated solvents, allowing researchers to obtain clearer and more accurate NMR spectra. This is particularly important in the field of drug discovery, where precise molecular structure determination is essential for developing new therapeutic agents. The compound's ability to provide high-resolution spectral data has made it a preferred choice for chemists and biochemists working on complex molecular systems.

In recent years, the demand for high-purity deuterated solvents has surged due to advancements in NMR technology. Ethyl acetate-d8 has been extensively used in studying the dynamics of molecules in solution, which is critical for understanding reaction mechanisms and molecular interactions. For instance, researchers have employed this compound to investigate the behavior of enzymes and other biomolecules in their native environments. The insights gained from such studies have significantly contributed to our understanding of biological processes at the molecular level.

The pharmaceutical industry has also benefited greatly from the use of Ethyl acetate-d8. In drug development pipelines, this compound is often employed as a solvent or co-solvent in high-performance liquid chromatography (HPLC) and other analytical techniques. Its stability and compatibility with a wide range of analytes make it an ideal choice for purifying and characterizing pharmaceutical compounds. Additionally, its deuterated form helps in minimizing background noise in spectroscopic analyses, thereby improving the sensitivity and reliability of detection methods.

Another significant application of Ethyl acetate-d8 lies in the field of materials science. Researchers have utilized this compound to study the properties of polymers and other advanced materials. The deuterated solvent provides a controlled environment for analyzing the structural and dynamic characteristics of materials under various conditions. This has led to new insights into polymer behavior, which has implications for developing next-generation materials with enhanced properties.

The use of Ethyl acetate-d8 in research has been further supported by recent advancements in NMR methodology. Techniques such as dynamic nuclear polarization (DNP) have increased the sensitivity of NMR spectroscopy, making it possible to study smaller sample quantities with greater precision. Ethyl acetate-d8 has played a pivotal role in these developments by serving as a reference standard for calibrating instruments and ensuring consistent results across different experiments.

Moreover, Ethyl acetate-d8 has found applications in environmental science, where it is used to analyze environmental pollutants and monitor their degradation processes. Its ability to dissolve a wide range of organic compounds makes it an effective tool for extracting and isolating environmental samples for further analysis. This has been particularly useful in studying the impact of pollutants on ecosystems and developing strategies for their mitigation.

The versatility of Ethyl acetate-d8 extends to the food industry as well. It is used as a flavoring agent and solvent in food processing applications due to its mild odor and high evaporation rate. The deuterated form ensures that the compound does not interfere with the natural flavors of food products while still providing the necessary solvency properties.

In conclusion, Ethyl acetate-d8 (CAS no: 117121-81-0) is a multifaceted compound with broad applications across various scientific disciplines. Its unique properties make it an invaluable tool for researchers working in analytical chemistry, pharmaceuticals, materials science, environmental science, and food industry applications. As scientific methodologies continue to evolve, Ethyl acetate-d8 will undoubtedly remain a cornerstone compound in laboratory research, contributing to groundbreaking discoveries and advancements.